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Compound of Interest

Compound Name: 1,3,5-Triazine

Cat. No.: B166579

A Comparative Spectroscopic Guide to N-Substituted 1,3,5-Triazinanes for Researchers,
Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-substituted 1,3,5-triazinanes using various
spectroscopic techniques. The information is compiled from recent studies to aid in the
characterization and analysis of this important class of heterocyclic compounds, which are
significant in medicinal chemistry and drug development for their diverse biological activities,
including anticancer, antibacterial, antiviral, and anti-inflammatory properties.[1][2][3]

Spectroscopic Data Comparison

The following tables summarize key quantitative data from Infrared (IR) Spectroscopy, Nuclear
Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for a selection of N-
substituted 1,3,5-triazinane derivatives.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule. For
N-substituted 1,3,5-triazinanes, characteristic absorption bands are observed for N-H, C=N,
and C-N bonds.
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Compound
Class/Deriv
ative

N-H C=N C-N

Stretching Stretching Stretching

(cm™?) (cm?) (cm?)

Other Key
Bands
(cm™)

Reference

2,4-
Di(piperidin-
1-yl)-6-(2-
(pyridin-2-
ylmethylene)
hydrazinyl)-1,
3,5-triazine

3223 1577 -

1514, 1440
(C=C)

[4]

2-(2-
Benzylideneh
ydrazinyl)-4,6
-di(piperidin-
1-y)-1,3,5-

triazine

3280 1574 -

1504, 1446
(C=C)

[4]

4-(4-(2-
Benzylideneh
ydrazinyl)-6-
(piperidin-1-
y)-1,3,5-
triazin-2-

yl)morpholine

3224 1536 -

1485, 1441
(C=C)

[4]

N-(4-
(dimethylami
no)-1,3,5-
triazin-2-yl)-2-
0X0-2-(p-
tolyl)acetamid

e

3443 1608 -

1689 (C=0)

[5]

N-(4-
(dimethylami
no)-1,3,5-
triazin-2-yl)-2-

0Xx0-2-(m-

3463 1602 -

1693 (C=0)

[5]
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e

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for elucidating the detailed molecular

structure of N-substituted 1,3,5-triazinanes.

IH NMR Spectral Data (&, ppm)
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Triazine Ring Substituent
Compound Solvent Reference
Protons Protons
1,3,5-Triazine 9.20 (s) - - [6]
1.37 (s, 9H), 1.41
2-Chloro-4-
(d, 3H), 3.01 (d,
Methoxy-6-(NH-
3H), 3.72 (s, 3H),
Asp(OtBu)-Ala- - CDCls [7]
4.01 (s, 3H), 4.36
OMe)-1,3,5-
. (g, 1H), 5.03 (t,
triazine
1H)
1.45 (s, 4H), 1.56
2-(2- (s, 2H), 3.67 (s,
Benzylidenehydr 12H), 7.29-7.38
azinyl)-4,6- - (m, 3H), 7.57 (d, DMSO-de [4]
di(piperidin-1- 4H), 8.02 (s, 1H),
yI)-1,3,5-triazine 10.61 (s, 1H,
NH)
1.44 (s, 4H), 1.56
4-(4-(2-(4-
. (s, 2H), 3.52—
Chlorobenzyliden
_ 3.66 (m, 12H),
e)hydrazinyl)-6-
o - 7.42 (d, 2H), DMSO-de [8]
(piperidin-1-
o 7.60 (d, 2H), 8.0
yI)-1,3,5-triazin-
_ (s, 1H), 10.76 (s,
2-yl)morpholine
1H, NH)
11.59 (br, 1H),
N-(4-
) _ 8.10-8.00 (m,
(dimethylamino)-
L 2H), 7.69 (t, 1H),
1,3,5-triazin-2- 8.53 (s, 1H) CDCls [5]
7.55 (t, 2H), 3.10
yl)-2-0x0-2-
. (s, 3H), 2.57 (s,
phenylacetamide
3H)
13C NMR Spectral Data (o, ppm)
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BENCHE

Triazine Ring Substituent
Compound Solvent Reference
Carbons Carbons
1,3,5-Triazine 166.4 - - [9]
17.8, 27.7, 47.8,
2-Chloro-4-
52.3, 53.6, 54.6,
Methoxy-6-(NH- 162.2, 163.4,
109.9, 111.6,
Trp-Ala- 171.7,172.5, CDCls [7]
118.7,120.2,
OMe)-1,3,5- 172.9
o 122.3, 124.4,
triazine
127.7,136.4
2,4-Di(piperidin-
1-y)-6-(2- 24.4,25.4, 435,
(pyridin-2- 119.0, 123.1,
164.1, 164.3 DMSO-de [4]
ylmethylene)hydr 136.5, 141.5,
azinyl)-1,3,5- 149.3, 154.0
triazine
4-(4-(2-(4-
_ 24.4,25.4,43.3,
Bromobenzyliden
: 43.5, 66.0,
e)hydrazinyl)-6-
o 164.2,164.8 121.9,128.1, DMSO-ds [4]
(piperidin-1-
. 131.5,134.2,
yI)-1,3,5-triazin-
, 140.1
2-yl)morpholine
N-(4-
. . 187.2, 145.4,
(dimethylamino)-
o 165.9, 163.7, 130.7, 129.9,
1,3,5-triazin-2- CDCIs [5]
)2 2-( 161.4 129.5, 36.7,
-2-0x0-2-(p-
Y P 36.1,21.9

tolyl)acetamide

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and molecular formula of the
compounds.
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lonization

Compound
Method

Key

M+H]* or M+
[

(m/z)

Fragments Reference
(m/z)

o Electron
1,3,5-Triazine o
lonization

81

54, 27 [10]

N-(4-

(dimethylamino)-
1,3,5-triazin-2- ESI
yl)-2-0x0-2-(m-

tolyl)acetamide

286.1312

- [5]

N-(4-

(dimethylamino)-
1,3,5-triazin-2- ESI
yl)-2-ox0-2-(p-

tolyl)acetamide

- [5]

2,4-Di(piperidin-
1-y)-6-(2-
(pyridin-2-

Anal. Calcd.

ylmethylene)hydr
azinyl)-1,3,5-
triazine

366.46

- [4]

4-(4-(2-
Benzylidenehydr
azinyl)-6-

Anal. Calcd.

(piperidin-1-
yI)-1,3,5-triazin-
2-yl)morpholine

367.45

- [4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research.

General Synthesis of N-Substituted 1,3,5-Triazinanes
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A common method for synthesizing N-substituted 1,3,5-triazine derivatives involves the

nucleophilic substitution of chlorine atoms on a cyanuric chloride core. The reaction

temperature is controlled to achieve mono-, di-, or tri-substitution.[3]

Step 1 (Mono-substitution): Cyanuric chloride is reacted with a primary or secondary amine
at 0-5 °C.

Step 2 (Di-substitution): The temperature is raised to room temperature for the substitution of
the second chlorine atom with another amine.

Step 3 (Tri-substitution): The final substitution is typically carried out at an elevated
temperature, often the boiling point of the solvent.

The synthesized compounds are often purified by recrystallization or column chromatography.

[5]

Spectroscopic Analysis Protocols

IR Spectroscopy: Spectra are typically recorded on an FT-IR spectrometer. Solid samples
are often prepared as KBr pellets.[4][5]

NMR Spectroscopy: *H and 3C NMR spectra are recorded on spectrometers operating at
frequencies ranging from 300 to 700 MHz.[5][7][11] Deuterated solvents such as CDCIs and
DMSO-ds are commonly used, with tetramethylsilane (TMS) as an internal standard.[5][11]

Mass Spectrometry: Mass spectra are obtained using techniques like Electrospray lonization
(ESI) or Electron lonization (EI).[5][10] High-resolution mass spectrometry (HRMS) is used
for accurate mass determination.[5]

Visualization of Experimental Workflow

The following diagrams illustrate the general workflow for the synthesis and analysis of N-

substituted 1,3,5-triazinanes.
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Caption: General workflow for the stepwise synthesis of N-substituted 1,3,5-triazines.
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Caption: Workflow for the purification and spectroscopic analysis of N-substituted 1,3,5-
triazinanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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